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Compound of Interest

Compound Name: 5-Nitroquinoline

Cat. No.: B147367 Get Quote

An In-depth Technical Guide to 5-Nitroquinoline

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 5-Nitroquinoline, a key

intermediate in organic synthesis and a scaffold of significant interest in medicinal chemistry.

This document consolidates essential physicochemical data, detailed experimental

methodologies, and insights into its biological activities and associated signaling pathways.

Core Compound Data
5-Nitroquinoline, identified by the CAS number 607-34-1, is a heterocyclic organic molecule.

[1] Its fundamental properties are summarized below, providing a quick reference for laboratory

use and computational modeling.
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Property Value Reference(s)

CAS Number 607-34-1 [1]

Molecular Formula C₉H₆N₂O₂ [2]

Molecular Weight 174.16 g/mol [2]

Appearance Pale yellow solid [1]

Melting Point 70-73 °C [1]

Purity ≥ 98% (TLC) [1]

Synthesis and Experimental Protocols
5-Nitroquinoline is a versatile building block, particularly in the development of bioactive

molecules for pharmaceuticals.[2] The nitro group at the 5-position provides a reactive site that

can be readily modified, for instance, through reduction to an amine, opening up numerous

avenues for derivatization.[1]

Protocol 1: Synthesis of a 5-Nitroquinoline Derivative
This protocol details the synthesis of 8-(morpholin-4-yl)-5-nitroquinoline, illustrating a common

synthetic application of a 5-nitroquinoline precursor.

Procedure:

In a sealed reaction vessel, dissolve 8-chloro-5-nitroquinoline in a suitable solvent such as

dimethylformamide (DMF).

Add an excess of morpholine (typically 2-3 equivalents) to the solution.

Incorporate a base, for example, potassium carbonate or triethylamine, to act as an acid

scavenger.

Heat the reaction mixture to a temperature between 100 and 150°C for several hours.

Monitor the reaction's progress using thin-layer chromatography (TLC).
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Upon completion, cool the reaction mixture and introduce it to cold water to precipitate the

crude product.

Filter the resulting solid, wash it thoroughly with water, and then dry it.[3]

Protocol 2: Cell Viability Assay (MTT Protocol)
This protocol outlines the use of a 5-nitroquinoline derivative to assess its impact on cell

viability, a crucial step in drug discovery.

Materials:

8-(Morpholin-4-yl)-5-nitroquinoline

Human cancer cell line (e.g., HCT-116)

96-well plates

Complete cell culture medium

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in

PBS)

Solubilization solution (e.g., DMSO)

Microplate reader[4]

Procedure:

Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24

hours.

Prepare serial dilutions of the 5-nitroquinoline derivative in the complete culture medium.

Remove the existing medium from the wells and add 100 µL of the compound dilutions. A

vehicle control should be included.

Incubate the plate for a designated period (e.g., 24, 48, 72 hours).
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Add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.

Following incubation, add 100 µL of the solubilization solution to each well to dissolve the

formazan crystals.

Measure the absorbance at 570 nm using a microplate reader.[4]

Biological Activity and Signaling Pathways
Nitroquinoline derivatives have demonstrated a range of biological activities, with anticancer

properties being a primary focus of research.[5] Their mechanisms of action can be complex,

often involving the modulation of critical signaling pathways and the induction of cellular stress.

[5] For instance, some nitroquinoline compounds are known to generate reactive oxygen

species (ROS), which can lead to DNA damage and trigger apoptotic cell death.[6]

Putative Signaling Pathway
Based on the activity of related nitro-heterocyclic compounds, 5-nitroquinoline and its

derivatives may exert their anticancer effects by influencing key cellular signaling cascades. A

hypothesized mechanism involves the modulation of pathways that regulate cell growth,

proliferation, and survival, such as the PI3K/Akt and AMPK/mTOR pathways.
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Caption: Putative signaling pathway modulated by a 5-nitroquinoline derivative.

Experimental and Synthetic Workflows
To provide a clearer understanding of the practical applications of 5-Nitroquinoline, the

following diagrams illustrate a typical synthetic workflow and a general experimental procedure

for assessing biological activity.
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Caption: A simplified synthetic workflow for producing 5-nitroquinoline and its derivatives.
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Caption: General experimental workflow for evaluating the biological effects of a 5-
nitroquinoline compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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